Cas no 2680741-36-8 (3-Acetamido-1-fluorocyclobutane-1-carboxylic acid)

• Product Name: 3-Acetamido-1-fluorocyclobutane-1-carboxylic acid
• CAS No: 2680741-36-8
• MF: C₇H₁₀FNO₃
• MW: 175.157605648041
• CID: 5754598
• PubChem ID: 165917860
• Update Time: 2025-05-24

3-Acetamido-1-fluorocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-acetamido-1-fluorocyclobutane-1-carboxylic acid
• EN300-28271192
• 2680741-36-8
• 3-Acetamido-1-fluorocyclobutane-1-carboxylic acid

• Inchi： 1S/C7H10FNO3/c1-4(10)9-5-2-7(8,3-5)6(11)12/h5H,2-3H2,1H3,(H,9,10)(H,11,12)
• InChI Key： ABAYGOCRDSNEBC-UHFFFAOYSA-N
• SMILES： FC1(C(=O)O)CC(C1)NC(C)=O

Computed Properties

• Exact Mass: 175.06447134g/mol
• Monoisotopic Mass: 175.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Acetamido-1-fluorocyclobutane-1-carboxylic acid

Comprehensive Overview of 3-Acetamido-1-fluorocyclobutane-1-carboxylic acid (CAS No. 2680741-36-8)

3-Acetamido-1-fluorocyclobutane-1-carboxylic acid (CAS No. 2680741-36-8) is a fluorinated cyclobutane derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluorocyclobutane core and acetamido functional group, serves as a versatile building block in medicinal chemistry. Its molecular structure combines the stability of a cyclobutane ring with the electronegativity of fluorine, making it valuable for modulating bioavailability and metabolic stability in drug design.

Recent studies highlight the growing demand for fluorinated compounds due to their enhanced pharmacokinetic properties. Researchers are particularly interested in 3-Acetamido-1-fluorocyclobutane-1-carboxylic acid for its potential applications in protease inhibitors and enzyme-targeted therapies. The compound’s carboxylic acid moiety allows for further derivatization, enabling the synthesis of prodrugs or conjugates. This adaptability aligns with current trends in precision medicine and small-molecule therapeutics, where tailored chemical modifications are critical.

From a synthetic perspective, CAS No. 2680741-36-8 is often explored via ring-closing strategies or fluorination protocols. Innovations in green chemistry have also spurred interest in eco-friendly routes to synthesize such fluorinated intermediates. Questions like *"How to optimize the yield of 3-Acetamido-1-fluorocyclobutane-1-carboxylic acid?"* or *"What are the latest applications of fluorocyclobutanes in drug discovery?"* frequently appear in scientific forums, reflecting the compound’s relevance.

In agrochemicals, 3-Acetamido-1-fluorocyclobutane-1-carboxylic acid is investigated for its role in developing novel herbicides with improved environmental profiles. The fluorine atom’s influence on binding affinity and soil degradation rates makes it a candidate for sustainable crop protection solutions. This aligns with global discussions on food security and reduced chemical footprints in agriculture.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. Researchers emphasize the need for high-purity batches to ensure reproducibility in biological assays. Searches for *"suppliers of CAS 2680741-36-8"* or *"technical data sheets for fluorinated cyclobutane derivatives"* underscore its commercial and academic demand.

In summary, 3-Acetamido-1-fluorocyclobutane-1-carboxylic acid represents a nexus of innovation in fluoroorganic chemistry. Its dual utility in pharmaceuticals and agrochemicals, coupled with advancements in synthetic methodologies, positions it as a compound of enduring interest. As industries prioritize molecular diversity and efficient synthesis, this cyclobutane derivative is poised to remain a focal point in research and development.